Cas no 1216213-45-4 (2-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine)

• Product Name: 2-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine
• CAS No: 1216213-45-4
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 1026408
• PubChem ID: 66509663
• Update Time: 2025-08-10

2-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(piperidin-2-yl)-1,3,4-oxadiazole
• 2-methyl-5-piperidin-2-yl-1,3,4-oxadiazole
• AK-54858
• ANW-57707
• CTK8B7576
• KB-231540
• MolPort-008-603-815
• 2-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine
• KS-7673
• SCHEMBL16399734
• CCG-209501
• AKOS015921472
• 1216213-45-4
• DTXSID60734995
• DB-356213
• EN300-63492
• CS-0442678

• MDL： MFCD14529063
• Inchi： 1S/C8H13N3O/c1-6-10-11-8(12-6)7-4-2-3-5-9-7/h7,9H,2-5H2,1H3
• InChI Key： ZKWQDFLBFZKITJ-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1CCCCN1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine

Professional Introduction to Compound with CAS No. 1216213-45-4 and Product Name: 2-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine

The compound with CAS No. 1216213-45-4 and the product name 2-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of 2-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine integrates a piperidine ring with a 5-methyl-substituted 1,3,4-oxadiazole moiety, creating a versatile scaffold that is highly conducive to further chemical modifications and biological evaluations.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery efforts. The 1,3,4-oxadiazole core is particularly noteworthy for its presence in numerous bioactive molecules, exhibiting a broad spectrum of pharmacological activities. The incorporation of a 5-methyl group into this scaffold not only enhances the lipophilicity of the molecule but also influences its electronic properties, making it an attractive candidate for further derivatization. The piperidine ring, on the other hand, is well-known for its role in stabilizing bioactive molecules and improving their metabolic stability.

Current research in the field of medicinal chemistry has highlighted the importance of 2-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine as a lead compound for developing novel therapeutic agents. Studies have demonstrated that this compound exhibits promising pharmacological profiles in various in vitro and in vivo models. Specifically, preliminary investigations suggest that it may possess significant potential as an inhibitor of certain enzymes and receptors implicated in inflammatory and neurological disorders. The structural features of 2-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine allow for selective interactions with biological targets, which is crucial for achieving high efficacy while minimizing side effects.

The synthesis of 2-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include the formation of the oxadiazole ring followed by its coupling with the piperidine moiety. Advanced synthetic methodologies have been employed to optimize these reactions, resulting in more efficient and sustainable processes. The use of catalytic systems has further improved the scalability of the synthesis, making it feasible for large-scale production.

One of the most compelling aspects of 2-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine is its potential for structure-based drug design. Computational modeling techniques have been instrumental in understanding how this compound interacts with its biological targets at the molecular level. These studies have provided valuable insights into the binding affinity and mode of action of 2-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine, guiding the design of more potent derivatives. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to predict and optimize the pharmacological properties of new compounds.

The pharmacokinetic profile of 2-(5-methyl-1,3,4-oxadiazol-2-yl)piperidine is another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical viability. Preliminary ADME studies on this compound have shown encouraging results regarding its bioavailability and metabolic stability. These findings suggest that 2-(5-methyl-1,3,4-oxadiazol-piperidine) may exhibit favorable pharmacokinetic properties suitable for therapeutic applications.

In conclusion, 2-(5-methyl -1 , 3 , 4 - oxadiazol - 2 - yl ) piperidine represents a promising candidate for further development in pharmaceutical research. Its unique structural features combined with its favorable pharmacological and pharmacokinetic properties make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, CAS No . 1216213 -45 - 4 will undoubtedly play a significant role in advancing our understanding and treatment of various diseases .